Cas no 2229085-92-9 (3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol)

• Product Name: 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol
• CAS No: 2229085-92-9
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5791509
• PubChem ID: 165658488
• Update Time: 2025-06-14

3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2229085-92-9
• EN300-1798403
• 3-[(3-fluoro-2-methylphenyl)methyl]piperidin-3-ol
• 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol

• Inchi： 1S/C13H18FNO/c1-10-11(4-2-5-12(10)14)8-13(16)6-3-7-15-9-13/h2,4-5,15-16H,3,6-9H2,1H3
• InChI Key： VARXXUARNCKYDD-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol

Comprehensive Overview of 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol (CAS No. 2229085-92-9)

3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol (CAS No. 2229085-92-9) is a fluorinated aromatic compound with a unique structural framework combining a piperidine ring and a substituted phenyl group. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both fluoro and methyl substituents enhances its reactivity and binding affinity, making it a valuable candidate for drug discovery programs targeting neurological and metabolic disorders.

Recent studies highlight the growing demand for fluorinated compounds in medicinal chemistry, driven by their improved metabolic stability and bioavailability. 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol exemplifies this trend, with researchers exploring its applications in modulating neurotransmitter receptors. The compound's piperidine-3-ol core is particularly noteworthy, as it mimics natural alkaloids, offering a scaffold for designing novel therapeutics. Its CAS No. 2229085-92-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol is synthesized via multi-step organic reactions, including Grignard additions and catalytic hydrogenation. The fluoro group's electronegativity influences the compound's electronic distribution, enabling selective functionalization. This property aligns with the pharmaceutical industry's focus on precision chemistry, where minor structural modifications can significantly alter biological activity. Analytical techniques like NMR and HPLC are critical for characterizing this compound, ensuring purity for research applications.

Environmental and regulatory considerations are also pivotal in discussions about 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol. While not classified as hazardous, its fluorinated structure necessitates responsible handling to prevent ecosystem accumulation. Researchers emphasize green chemistry principles when working with such compounds, optimizing synthetic routes to minimize waste. These efforts resonate with global sustainability goals, a topic frequently queried in search engines alongside CAS No. 2229085-92-9.

In conclusion, 3-(3-fluoro-2-methylphenyl)methylpiperidin-3-ol represents a compelling case study in modern chemical innovation. Its dual functionality as a pharmaceutical intermediate and a research tool underscores its multidisciplinary appeal. As interest in fluorinated bioactive molecules grows, this compound's role in advancing therapeutic and agrochemical solutions is poised to expand, supported by rigorous scientific inquiry and ethical research practices.